Cas no 101952-66-3 (3-Pyridinecarboxylicacid, 1-phenylethyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 1-phenylethyl ester
• CAS No: 101952-66-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 148156
• PubChem ID: 59177
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1-phenylethyl ester
• 1-phenylethyl pyridine-3-carboxylate
• 101952-66-3
• DTXSID60906897
• NICOTINIC ACID, alpha-METHYLBENZYL ESTER
• alpha-Methylbenzyl nicotinate
• 4-22-00-00366 (Beilstein Handbook Reference)
• BRN 0182611

• Inchi： 1S/C14H13NO2/c1-11(12-6-3-2-4-7-12)17-14(16)13-8-5-9-15-10-13/h2-11H,1H3
• InChI Key： FDJWCCPDZQIKLO-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=CC=1)=O)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls